Cas no 2228307-99-9 (1-(3-ethynylphenyl)methylpiperazine)

• Product Name: 1-(3-ethynylphenyl)methylpiperazine
• CAS No: 2228307-99-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6320856
• PubChem ID: 165639330
• Update Time: 2025-05-25

1-(3-ethynylphenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethynylphenyl)methylpiperazine
• EN300-1763480
• 1-[(3-ethynylphenyl)methyl]piperazine
• 2228307-99-9

• Inchi： 1S/C13H16N2/c1-2-12-4-3-5-13(10-12)11-15-8-6-14-7-9-15/h1,3-5,10,14H,6-9,11H2
• InChI Key： GOGAMJSCVMHLPS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(C#C)C=2)CCNCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-ethynylphenyl)methylpiperazine

Comprehensive Overview of 1-(3-ethynylphenyl)methylpiperazine (CAS No. 2228307-99-9): Properties, Applications, and Research Insights

1-(3-ethynylphenyl)methylpiperazine (CAS No. 2228307-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the piperazine derivative family, characterized by the presence of an ethynylphenyl group attached to a methylpiperazine backbone. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent trends in scientific literature highlight the growing interest in piperazine-based compounds, particularly for their potential applications in central nervous system (CNS) drug development. Researchers are actively exploring the role of 1-(3-ethynylphenyl)methylpiperazine in modulating neurotransmitter systems, with preliminary studies suggesting its relevance in designing novel therapeutic agents. The compound's alkyne functional group also enables versatile click chemistry applications, aligning with modern bioconjugation techniques widely used in proteomics and diagnostics.

From a molecular perspective, the CAS No. 2228307-99-9 compound exhibits a balanced lipophilicity profile, which is critical for blood-brain barrier permeability—a key consideration in neuropharmacology. Computational modeling studies indicate that the ethynylphenyl moiety may contribute to selective receptor interactions, though extensive in vitro validation remains ongoing. These characteristics position the compound as a promising scaffold for structure-activity relationship (SAR) studies in medicinal chemistry.

Industrial applications of 1-(3-ethynylphenyl)methylpiperazine extend beyond pharmaceuticals. The compound serves as a building block for advanced polymeric materials, where its rigid aromatic structure enhances thermal stability in high-performance resins. In material science, researchers leverage its crosslinking potential through the alkyne group to develop self-healing polymers—a cutting-edge area addressing sustainability challenges in manufacturing.

Quality control protocols for CAS No. 2228307-99-9 emphasize rigorous HPLC purity analysis and spectroscopic characterization (including NMR and mass spectrometry). Storage recommendations typically specify inert atmospheres to preserve the compound's stability, given the reactivity of the terminal alkyne group. These standardized procedures ensure reproducibility in research applications across academic and industrial laboratories.

Emerging discussions in scientific forums frequently address the green synthesis of piperazine derivatives, with 1-(3-ethynylphenyl)methylpiperazine being no exception. Recent publications demonstrate catalytic methods to reduce solvent waste during production, reflecting the chemical industry's shift toward sustainable practices. Such advancements align with global Environmental, Social, and Governance (ESG) initiatives in specialty chemicals manufacturing.

Patent analyses reveal increasing intellectual property activity surrounding ethynyl-substituted piperazines, particularly in drug delivery systems and biomarker detection technologies. The compound's CAS No. 2228307-99-9 frequently appears in claims describing targeted therapeutics, underscoring its translational potential. However, researchers must navigate complex structure patent landscapes when developing new derivatives for commercial applications.

In analytical chemistry, 1-(3-ethynylphenyl)methylpiperazine presents interesting challenges for chromatographic separation due to its polarizable π-electron system. Advanced UHPLC methods with charged aerosol detection have proven effective for quantifying trace impurities, a critical requirement for Good Manufacturing Practice (GMP) compliance in pharmaceutical intermediates.

The future research trajectory for CAS No. 2228307-99-9 appears multifaceted. Current investigations explore its utility in photoaffinity labeling for proteomic studies and as a precursor for metal-organic frameworks (MOFs) with gas storage capabilities. These diverse applications highlight the compound's adaptability across scientific disciplines, from life sciences to advanced materials engineering.